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Compound of Interest

Compound Name: CDD-1845

Cat. No.: B12374560 Get Quote

For Research Use Only

Introduction
CDD-1845 is a novel, potent, and selective small molecule inhibitor of the Mitogen-Activated

Protein Kinase (MAPK) signaling pathway, specifically targeting MEK1/2. Dysregulation of the

MAPK pathway is a frequent driver of cell proliferation and survival in various cancers, making

CDD-1845 a valuable tool for cancer research and drug development. These application notes

provide detailed protocols for the preparation of stock solutions and guidelines for the use of

CDD-1845 in common in vitro assays.

Physicochemical Properties and Storage
A summary of the key physicochemical properties of CDD-1845 is provided below. Proper

storage is critical to maintain the stability and activity of the compound.
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Property Value

Molecular Formula C₂₁H₂₁N₅O₄

Molecular Weight 419.43 g/mol

Appearance White to off-white solid

Purity (by HPLC) ≥98%

Solubility
Soluble in DMSO (>40 mg/mL), sparingly

soluble in Ethanol, insoluble in water.

Storage Conditions
Store as a solid at -20°C, protected from light

and moisture.

Experimental Protocols
Protocol 1: Determination of Kinetic Solubility
This protocol describes a method to determine the kinetic solubility of CDD-1845 in an aqueous

buffer, a critical parameter for designing cell-based assays.[1][2]

Materials:

CDD-1845 solid powder

Dimethyl sulfoxide (DMSO), anhydrous

Phosphate-buffered saline (PBS), pH 7.4

96-well clear bottom plate

Plate reader capable of measuring turbidity (nephelometer) or absorbance at 600 nm

Multichannel pipette

Procedure:

Prepare a high-concentration stock solution of CDD-1845 in DMSO (e.g., 20 mM).
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In a 96-well plate, perform a serial dilution of the CDD-1845 DMSO stock solution.

Transfer a small volume (e.g., 2 µL) of each dilution into a new 96-well plate containing a

larger volume (e.g., 198 µL) of PBS, pH 7.4. This creates a final DMSO concentration of 1%.

Include a DMSO-only control.

Seal the plate and incubate at room temperature for 2 hours with gentle shaking.

Measure the turbidity of each well using a nephelometer or the absorbance at 600 nm.

The kinetic solubility is the highest concentration of CDD-1845 that does not result in a

significant increase in turbidity or absorbance compared to the DMSO control.

Protocol 2: Preparation of CDD-1845 Stock Solutions
This protocol details the preparation of a high-concentration stock solution of CDD-1845 in

DMSO.

Materials:

CDD-1845 solid powder (ensure it is at room temperature before opening the vial)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing the Compound:

Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully add the desired amount of CDD-1845 powder to the tube. For example, to

prepare a 10 mM stock solution, weigh out 4.19 mg of CDD-1845.
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Record the exact weight.

Solubilization:

Calculate the volume of DMSO required to achieve the desired stock concentration using

the following formula: Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight (

g/mol ))

For example, to prepare a 10 mM stock from 4.19 mg of CDD-1845 (MW = 419.43 g/mol ):

Volume (L) = 0.00419 g / (0.010 mol/L * 419.43 g/mol ) = 0.001 L = 1 mL

Add the calculated volume of anhydrous DMSO to the vial containing the CDD-1845
powder.

Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming in a

37°C water bath can be used if necessary.

Storage:

Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C. For long-term storage (months to years), -80°C is

recommended.

Table of Recommended Stock Solution Concentrations:

Desired Stock
Concentration

Mass of CDD-1845 (for 1
mL)

Volume of DMSO

1 mM 0.419 mg 1 mL

10 mM 4.19 mg 1 mL

20 mM 8.39 mg 1 mL

Protocol 3: Preparation of Working Solutions for Cell-
Based Assays
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This protocol describes the dilution of the DMSO stock solution into cell culture medium for use

in experiments.[3]

Materials:

CDD-1845 stock solution in DMSO

Appropriate cell culture medium

Sterile microcentrifuge tubes

Procedure:

Thaw an aliquot of the CDD-1845 stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. Always include a vehicle control

(medium with the same final concentration of DMSO) in your experiments.

For example, to prepare a 10 µM working solution from a 10 mM stock solution with a final

DMSO concentration of 0.1%:

Dilute the 10 mM stock 1:10 in culture medium to create a 1 mM intermediate solution.

Dilute the 1 mM intermediate solution 1:100 in culture medium to achieve the final 10 µM

concentration. The final DMSO concentration will be 0.1%.

Add the working solutions to your cell cultures and incubate for the desired duration.

Visualizations
CDD-1845 Mechanism of Action in the MAPK Signaling
Pathway
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Caption: Inhibition of the MAPK pathway by CDD-1845.
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Experimental Workflow for Preparing CDD-1845 Working
Solutions

Start: CDD-1845
Solid Compound

1. Weigh CDD-1845 Powder

2. Dissolve in Anhydrous DMSO

3. High-Concentration
Stock Solution (e.g., 10 mM)

4. Aliquot and Store at -20°C/-80°C

5. Thaw a Single Aliquot

6. Serially Dilute in
Cell Culture Medium

7. Final Working Solutions
(e.g., 1 nM - 10 µM)

End: Add to Cell-Based Assay
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Caption: Workflow for stock and working solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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